N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-3-methylthiophene-2-carboxamide

• IUPAC Name: N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-3-methylthiophene-2-carboxamide
• InChI: InChI=1S/C15H13FN4O2S/c1-9-4-7-23-13(9)14(21)17-5-6-20-15(22)11-8-10(16)2-3-12(11)18-19-20/h2-4,7-8H,5-6H2,1H3,(H,17,21)
• InChI Key: XEBSSVOCFDUAQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)NCCN2C(=O)C3=C(C=CC(=C3)F)N=N2
• Molecular Formula: C15H13FN4O2S
• Molecular Weight: 332.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a triazine ring, a thiophene ring, and a carboxamide group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The 1,2,3-triazine unit could potentially be introduced into a fused bicyclic skeleton from a pyrazole unit.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of its functional groups. For example, rearrangement reactions are common in organic synthesis and contribute significantly to the development of energetic materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups. For example, similar compounds have been found to be thermally stable and resistant to O-glucuronidation.

Mechanism of Action

Target of Action

The primary targets of this compound are acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) . These enzymes play a crucial role in the nervous system, where they are responsible for the breakdown of acetylcholine, a neurotransmitter involved in memory and cognition .

Mode of Action

The compound interacts with both AChE and BuChE, inhibiting their activity . It has been found to exhibit a mixed-type inhibition mode against AChE . The compound interacts with both the catalytic site and peripheral anionic site of the AChE active site .

Biochemical Pathways

By inhibiting AChE and BuChE, the compound affects the cholinergic pathway. This pathway involves the neurotransmitter acetylcholine and is crucial for many functions, including muscle movement, breathing, heart rate, learning, and memory. Inhibition of AChE and BuChE leads to an increase in acetylcholine levels, enhancing cholinergic transmission .

Result of Action

The inhibition of AChE and BuChE and the subsequent increase in acetylcholine levels can have a significant effect at the molecular and cellular levels. This can lead to enhanced cholinergic transmission, which is beneficial in conditions like Alzheimer’s disease, where there is a deficiency of acetylcholine .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, similar compounds have been found to be low sensitive and thermally stable high energetic materials.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis methods, investigation of its potential applications, and detailed study of its physical and chemical properties.